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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Valinol, a chiral amino alcohol derived from the amino acid D-valine, is a versatile building

block in organic synthesis, particularly in the development of pharmaceuticals and chiral

auxiliaries.[1][2] Its utility in creating enantiomerically pure compounds makes it a valuable

reagent in drug discovery and development.[1][2] This guide provides an in-depth overview of

the safety, handling, and toxicological properties of D-Valinol, compiled from safety data sheets

and established testing guidelines, to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties
A summary of the key physical and chemical properties of D-Valinol is presented in Table 1.

This data is essential for understanding its behavior and for designing safe experimental and

storage conditions.
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Property Value Reference(s)

Molecular Formula C5H13NO [3]

Molecular Weight 103.16 g/mol

CAS Number 4276-09-9

Appearance

Off-white to white crystals or

colorless to pale yellow

transparent liquid.

Melting Point 30 - 36 °C / 86 - 96.8 °F

Boiling Point 189 - 190 °C / 372.2 - 374 °F

Purity ≥ 98%

Synonyms
(R)-2-Amino-3-methyl-1-

butanol, D-Val-ol

Hazard Identification and Classification
D-Valinol is classified as a hazardous substance. The primary hazards are summarized in

Table 2.

Hazard
Classification

Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning Causes skin irritation.

Serious Eye

Damage/Eye Irritation
Category 2 Warning

Causes serious eye

irritation.

Specific target organ

toxicity (single

exposure)

Category 3 Warning
May cause respiratory

irritation.

Flammable liquids Combustible liquid Warning Combustible liquid.
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Emergency Overview: D-Valinol is a combustible liquid that causes skin and serious eye

irritation, and may cause respiratory irritation. It is also noted to be air sensitive.

Toxicological Information
While specific toxicological studies on D-Valinol are not readily available in the public domain,

the hazard classifications are based on standardized testing protocols. The following sections

describe the likely methodologies used to determine these hazards.

Acute Toxicity
An acute toxicity estimate for oral exposure has been reported as 2,500 mg/kg. The likely

experimental protocol for determining this would be the OECD Guideline 423 (Acute Toxic

Class Method).

Experimental Protocol: OECD Guideline 423 - Acute Oral Toxicity (Acute Toxic Class Method)

This method involves a stepwise procedure with the use of a limited number of animals.

Principle: The test substance is administered orally to a group of animals at one of the

defined dose levels. The absence or presence of compound-related mortality in the animals

dosed at one step will determine the next step, i.e., no further testing is needed, dosing of a

further 3 animals with the same dose, or dosing of a further 3 animals at the next higher or

lower dose level.

Animal Species: Typically, rats are used.

Administration: The substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.

Dose Levels: The method uses defined doses of 5, 50, 300, and 2000 mg/kg body weight.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. A full necropsy is performed on all animals at the end of the

observation period.

Skin Irritation
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D-Valinol is classified as causing skin irritation. The standard method for this determination is

the OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Experimental Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion

This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Principle: The test substance is applied to a small area of the skin of an experimental animal

under a gauze patch.

Animal Species: The albino rabbit is the preferred species.

Procedure: A single dose of 0.5 g of the solid substance is applied to the skin and covered

with a patch for 4 hours. After the exposure period, the patch and residual test substance are

removed.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

60 minutes, and then at 24, 48, and 72 hours after patch removal. The observation period

may be extended up to 14 days to assess the reversibility of the effects.

Eye Irritation
D-Valinol is classified as causing serious eye irritation. The standard method for this

determination is the OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Experimental Protocol: OECD Guideline 405 - Acute Eye Irritation/Corrosion

This test assesses the potential of a substance to produce irritation or damage to the eye.

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal, with the untreated eye serving as a control.

Animal Species: Healthy, adult albino rabbits are typically used.

Procedure: A single dose of the test substance (typically 0.1 mL for liquids or not more than

0.1 g for solids) is instilled into the lower conjunctival sac. The eyelids are then gently held

together for about one second.
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Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The observation period can be extended up to 21 days to

evaluate the reversibility of any observed effects.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of D-Valinol.

Handling Procedures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection. A lab coat, gloves, and safety glasses are recommended.

Ventilation: Use only outdoors or in a well-ventilated area. Ensure adequate ventilation,

especially in confined areas. Eyewash stations and safety showers should be close to the

workstation.

Hygiene: Wash hands thoroughly after handling and before eating, smoking, or using the

lavatory.

General Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray. Do not get in

eyes, on skin, or on clothing. Avoid dust formation. Keep away from open flames, hot

surfaces, and sources of ignition.

Storage Conditions:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Temperature: Keep refrigerated. Store at 0-8 °C. For stock solutions, store at -20°C for up to

one month or -80°C for up to six months.

Incompatible Materials: Store away from strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.

Special Conditions: Store under an inert atmosphere as the material is air sensitive.
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D-Valinol Safe Handling Workflow

Preparation

Handling

Spill Response

Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

and

Dispense Chemical

Avoid Inhalation of Dust/VaporsAvoid Skin and Eye Contact Evacuate Area (if necessary)

In case of spill

Collect Waste in Labeled Container

After useAfter use

Contain Spill

Clean Up with Appropriate Materials

Dispose According to Regulations
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D-Valinol First Aid Measures

Exposure Route Immediate Action Medical Attention

Eye Contact Rinse with water for 15+ min
Remove contact lenses

Skin Contact Wash with soap and water for 15+ min
Remove contaminated clothing

Inhalation Move to fresh air
Provide artificial respiration if needed

Ingestion Rinse mouth with water
Drink plenty of water

Get Medical Attention

Get Medical Advice if Irritation Persists

Call Poison Center or Doctor

Get Medical Attention if Symptoms Occur

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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